Cas no 1884493-19-9 (Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride)

Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride is a versatile heterocyclic building block used in pharmaceutical and organic synthesis. Its azetidine core, featuring a hydroxyl and ester functional group, enables selective modifications for drug discovery, particularly in developing bioactive molecules and peptidomimetics. The hydrochloride salt enhances solubility and stability, facilitating handling in synthetic applications. This compound is valued for its rigid, strained ring structure, which can influence conformational properties in target molecules. It serves as a key intermediate in the synthesis of protease inhibitors, receptor modulators, and other therapeutic agents. High purity and consistent quality make it suitable for research and industrial-scale applications.
Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride structure
1884493-19-9 structure
Product Name:Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride
CAS No:1884493-19-9
MF:C5H10ClNO3
MW:167.590800762177
MDL:MFCD30539697
CID:4626805
PubChem ID:133081024
Update Time:2025-06-23

Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride
    • SY221799
    • SCHEMBL21296019
    • MFCD30539697
    • METHYL 3-HYDROXYAZETIDINE-3-CARBOXYLATE HCL
    • Methyl3-hydroxyazetidine-3-carboxylatehydrochloride
    • methyl 3-hydroxyazetidine-3-carboxylate;hydrochloride
    • AC2419
    • AKOS037630310
    • 1884493-19-9
    • EN300-364448
    • MDL: MFCD30539697
    • Inchi: 1S/C5H9NO3.ClH/c1-9-4(7)5(8)2-6-3-5;/h6,8H,2-3H2,1H3;1H
    • InChI Key: ZVBQFPKSDRNFHN-UHFFFAOYSA-N
    • SMILES: Cl.OC1(C(=O)OC)CNC1

Computed Properties

  • Exact Mass: 167.0349209g/mol
  • Monoisotopic Mass: 167.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6

Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM460138-100mg
methyl 3-hydroxyazetidine-3-carboxylate hydrochloride
1884493-19-9 95%+
100mg
$397 2023-02-02
Chemenu
CM460138-250mg
methyl 3-hydroxyazetidine-3-carboxylate hydrochloride
1884493-19-9 95%+
250mg
$555 2023-02-02
Chemenu
CM460138-500mg
methyl 3-hydroxyazetidine-3-carboxylate hydrochloride
1884493-19-9 95%+
500mg
$860 2023-02-02
Chemenu
CM460138-1g
methyl 3-hydroxyazetidine-3-carboxylate hydrochloride
1884493-19-9 95%+
1g
$1095 2023-02-02
eNovation Chemicals LLC
D685382-1g
Methyl 3-Hydroxyazetidine-3-carboxylate Hydrochloride
1884493-19-9 95%
1g
$760 2024-07-20
eNovation Chemicals LLC
D685382-5g
Methyl 3-Hydroxyazetidine-3-carboxylate Hydrochloride
1884493-19-9 95%
5g
$2090 2024-07-20
Enamine
EN300-364448-0.05g
methyl 3-hydroxyazetidine-3-carboxylate hydrochloride
1884493-19-9 95.0%
0.05g
$203.0 2025-03-18
Enamine
EN300-364448-0.1g
methyl 3-hydroxyazetidine-3-carboxylate hydrochloride
1884493-19-9 95.0%
0.1g
$301.0 2025-03-18
Enamine
EN300-364448-0.25g
methyl 3-hydroxyazetidine-3-carboxylate hydrochloride
1884493-19-9 95.0%
0.25g
$430.0 2025-03-18
Enamine
EN300-364448-0.5g
methyl 3-hydroxyazetidine-3-carboxylate hydrochloride
1884493-19-9 95.0%
0.5g
$678.0 2025-03-18

Additional information on Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride

Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride (CAS No. 1884493-19-9): A Comprehensive Overview

Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride (CAS No. 1884493-19-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting unique structural and functional properties that make it a valuable candidate for various applications. This compound, characterized by its hydrochloride salt form, has garnered attention due to its potential in drug development and biochemical research.

The molecular structure of Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride consists of an azetidine ring substituted with a hydroxyl group and a carboxylate moiety, further modified by a methyl ester group. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a subject of intense interest in synthetic organic chemistry and medicinal research.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse pharmacological properties. Azetidine derivatives, in particular, have been extensively studied for their potential as intermediates in the synthesis of bioactive molecules. The presence of both hydroxyl and carboxylate functional groups in Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride enhances its versatility, allowing for further chemical modifications and functionalization.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have been investigating its potential as a precursor in the synthesis of small-molecule drugs targeting various diseases. The azetidine core structure is known to exhibit significant biological activity, making it a promising scaffold for drug discovery. Specifically, studies have highlighted its potential in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases.

The hydroxyl group in Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride plays a crucial role in its interactions with biological targets. This functional group can participate in hydrogen bonding, thereby enhancing the compound's binding affinity to specific proteins and enzymes. Such interactions are critical for the development of drugs that require precise molecular recognition.

Moreover, the carboxylate moiety contributes to the compound's solubility and stability, which are essential factors for pharmaceutical applications. The hydrochloride salt form further improves its solubility in aqueous solutions, making it more suitable for formulation into injectable or oral medications.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride with greater accuracy. Molecular modeling studies have revealed that this compound exhibits favorable properties such as good bioavailability and low toxicity, suggesting its potential as a lead compound for further development.

In addition to its pharmaceutical applications, this compound has shown promise in biochemical research. Its unique structural features make it an excellent tool for studying enzyme mechanisms and substrate interactions. Researchers have utilized derivatives of azetidine to probe the active sites of various enzymes, providing valuable insights into their catalytic processes.

The synthesis of Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the formation of the azetidine ring through cyclization reactions, followed by functionalization with hydroxyl and carboxylate groups. The final step involves converting the free acid into its hydrochloride salt to enhance stability and solubility.

The demand for high-quality intermediates like Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride has led to advancements in synthetic methodologies. Modern techniques such as flow chemistry and continuous manufacturing have improved the efficiency and scalability of production processes. These innovations ensure that pharmaceutical companies can access essential building blocks for drug development with greater ease.

The regulatory landscape also plays a crucial role in the adoption of new compounds like this one. Compliance with Good Manufacturing Practices (GMP) ensures that these intermediates meet stringent quality standards before being used in clinical trials or commercial products. This rigorous oversight helps maintain safety and efficacy across different therapeutic applications.

In conclusion, Methyl 3-hydroxyazetidine-3-carboxylate hydrochloride (CAS No. 1884493-19-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset for drug discovery and biochemical research. As ongoing studies continue to uncover its potential applications, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd